Cas no 1803747-77-4 (Methyl 3-cyano-2-ethyl-5-methylbenzoate)

• Product Name: Methyl 3-cyano-2-ethyl-5-methylbenzoate
• CAS No: 1803747-77-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5010036
• Update Time: 2025-05-19

Methyl 3-cyano-2-ethyl-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-ethyl-5-methylbenzoate

• Inchi： 1S/C12H13NO2/c1-4-10-9(7-13)5-8(2)6-11(10)12(14)15-3/h5-6H,4H2,1-3H3
• InChI Key： XQUQSXMFBVCEOR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)C=C(C#N)C=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-2-ethyl-5-methylbenzoate

Methyl 3-cyano-2-ethyl-5-methylbenzoate (CAS No. 1803747-77-4): A Comprehensive Overview

Methyl 3-cyano-2-ethyl-5-methylbenzoate, identified by its CAS number 1803747-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex aromatic structure and functional groups that make it a versatile intermediate in synthetic chemistry. The presence of a cyano group, an ethyl substituent, and a methyl group on the benzene ring contributes to its unique chemical properties and reactivity, making it a valuable building block for various applications.

The synthesis of Methyl 3-cyano-2-ethyl-5-methylbenzoate involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of the cyano group at the third position and the ethyl group at the second position, along with the methyl group at the fifth position, requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are often employed in its preparation. The compound's stability under various conditions makes it suitable for further functionalization, enabling researchers to explore its potential in drug development and material science.

In recent years, Methyl 3-cyano-2-ethyl-5-methylbenzoate has been studied for its potential applications in pharmaceuticals. The cyano group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in drug design. Researchers have been exploring its use as a precursor in the synthesis of bioactive molecules that target specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The ethyl and methyl substituents further contribute to the compound's pharmacological profile by influencing its solubility and bioavailability.

The benzoate moiety is another key feature that contributes to the compound's versatility. Benzoates are well-known for their antimicrobial and anti-inflammatory properties, making them valuable in medicinal chemistry. Methyl 3-cyano-2-ethyl-5-methylbenzoate can be modified to produce novel analogs with enhanced therapeutic effects. Recent studies have demonstrated its utility in developing new antibiotics and antiviral agents. The compound's ability to interact with biological targets at multiple levels makes it an attractive candidate for further investigation.

From a chemical biology perspective, Methyl 3-cyano-2-ethyl-5-methylbenzoate serves as a valuable tool for studying enzyme mechanisms and ligand-receptor interactions. Its structural features allow researchers to design molecules that selectively bind to specific proteins or enzymes, facilitating high-throughput screening assays. These assays are crucial for identifying new drug candidates and understanding disease mechanisms at a molecular level. The compound's role in chemical biology research underscores its importance as a research tool in academic and industrial settings.

The industrial significance of Methyl 3-cyano-2-ethyl-5-methylbenzoate cannot be overstated. Its applications extend beyond pharmaceuticals into materials science, where it is used as an intermediate in the production of specialty chemicals and polymers. The compound's ability to undergo various chemical transformations makes it a preferred choice for synthesizing complex molecules with tailored properties. Industries leveraging this compound benefit from its high purity and reproducibility, ensuring consistent quality in their products.

Future research directions for Methyl 3-cyano-2-ethyl-5-methylbenzoate include exploring its potential in green chemistry initiatives. Developing sustainable synthetic routes that minimize waste and energy consumption is a growing concern in the chemical industry. Innovations such as catalytic processes and solvent-free reactions could enhance the environmental footprint of this compound's production. Additionally, investigating its role in drug delivery systems could open new avenues for therapeutic applications.

In conclusion, Methyl 3-cyano-2-ethyl-5-methylbenzoate (CAS No. 1803747-77-4) is a multifaceted compound with significant potential in pharmaceuticals, chemical biology, and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further. The ongoing exploration of its properties and functionalities promises to yield groundbreaking advancements across multiple disciplines.